Cas no 269726-78-5 ((R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(trifluoromethyl)phenyl)butanoic acid)

• Product Name: (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(trifluoromethyl)phenyl)butanoic acid
• CAS No: 269726-78-5
• MF: C₂₆H₂₂F₃NO₄
• MW: 469.452397823334
• MDL: MFCD01860973
• CID: 253005
• PubChem ID: 7009821
• Update Time: 2025-06-10

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(trifluoromethyl)phenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(trifluoromethyl)phenyl)butanoic acid
• Fmoc-(R)-3-Amino-4-(4-Trifluoromethyl-phenyl)-butyric acid
• Fmoc-(R)-3-Amino-4-(4-trifluoromethylphenyl)-butyric acid
• Fmoc-4-trifluoromethyl-D-beta-homophenylalanine
• Fmoc-D-β-HoPhe(4-CF3)-OH
• (R)-3-(Fmoc-amino)-4-(4-trifluoromethyphenyl)butyric acid
• FMOC-(R)-3-AMINO-4-(4-TRIFLUOROMETHYLPHENYL)BUTANOIC ACID
• Fmoc-D-b-HoPhe(4-CF3)-OH
• FMOC-D-PHE(4-CF 3)-(C*CH2)OH
• RARECHEM AK PT F024
• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(trifluoromethyl)phenyl)butanoicacid
• (R)-3-Fmoc-amino-4-(4-(trifluoromethyl)phenyl)butanoic acid
• AKOS016843788
• C74399
• 269726-78-5
• (R)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-(4-(trifluoromethyl)phenyl)butanoic acid
• Fmoc-(R)-3-Amino-4-(4-trifluoromethylphenyl)butyric acid
• MFCD01860973
• CS-0062047
• AC-22263
• C26H22F3NO4
• DS-3909
• Fmoc-(R)-3-amino-4-(4-trifluoromethylphenyl)-butyric acid, AldrichCPR
• DTXSID801124259
• (3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-[4-(trifluoromethyl)phenyl]butanoic acid
• (betaR)-beta-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-4-(trifluoromethyl)benzenebutanoic acid
• (I(2)R)-I(2)-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-4-(trifluoromethyl)benzenebutanoic acid

• MDL： MFCD01860973
• Inchi： 1S/C26H22F3NO4/c27-26(28,29)17-11-9-16(10-12-17)13-18(14-24(31)32)30-25(33)34-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,18,23H,13-15H2,(H,30,33)(H,31,32)/t18-/m1/s1
• InChI Key： LHOASNXTOYNEHC-GOSISDBHSA-N
• SMILES： FC(C1C=CC(=CC=1)C[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 469.15000
• Monoisotopic Mass: 469.15009267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 6.02080

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(trifluoromethyl)phenyl)butanoic acid Security Information

• HazardClass：IRRITANT

Additional information on (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(trifluoromethyl)phenyl)butanoic acid

Introduction to (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(trifluoromethyl)phenyl)butanoic acid (CAS No. 269726-78-5)

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(trifluoromethyl)phenyl)butanoic acid (CAS No. 269726-78-5) is a chiral compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluoromethyl-substituted phenyl moiety. These features make it an important intermediate in the synthesis of various bioactive molecules and drug candidates.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which helps to maintain the integrity of the target molecule. The presence of the trifluoromethyl group in the phenyl ring imparts unique electronic and steric properties, making this compound particularly useful in the design of drugs with enhanced metabolic stability and pharmacokinetic profiles.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity. The researchers found that the trifluoromethyl group significantly enhances the compound's ability to inhibit pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another study, researchers explored the use of this compound as a scaffold for developing novel anticancer agents. The results showed that certain derivatives of (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(trifluoromethyl)phenyl)butanoic acid exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is attributed to the unique structural features of the compound, which allow it to interact specifically with cellular targets involved in cancer cell proliferation and survival.

The chiral nature of this compound also plays a crucial role in its biological activity. Chirality is a fundamental concept in medicinal chemistry, as enantiomers can exhibit different pharmacological properties. The (R)-enantiomer of this compound has been shown to have superior activity compared to its (S)-counterpart, highlighting the importance of enantioselective synthesis in drug development.

In addition to its therapeutic applications, this compound has also been used as a building block in the synthesis of complex organic molecules. Its versatile reactivity and functional groups make it an attractive starting material for synthetic chemists working on the development of new materials and pharmaceuticals. For example, researchers at a leading pharmaceutical company have utilized this compound as a key intermediate in the synthesis of a novel class of antibiotics with broad-spectrum activity against multidrug-resistant bacteria.

The synthesis of (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(trifluoromethyl)phenyl)butanoic acid typically involves several steps, including the formation of the Fmoc protecting group, introduction of the trifluoromethyl-substituted phenyl moiety, and final deprotection to yield the desired product. Advances in synthetic methodologies have made these processes more efficient and scalable, enabling large-scale production for both research and commercial purposes.

Despite its potential, it is important to note that further research is needed to fully understand the biological mechanisms underlying the activity of this compound and its derivatives. Ongoing studies are focused on optimizing its pharmacological properties, improving its bioavailability, and evaluating its safety profile in preclinical models.

In conclusion, (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(trifluoromethyl)phenyl)butanoic acid (CAS No. 269726-78-5) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chiral nature make it an important tool for developing new drugs and materials with enhanced therapeutic properties.